
Introduction: A Key Chiral Building Block in
Modern Drug Discovery

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name:
(2S)-2-methyl-3-phenylpropanoic

acid

CAS No.: 14367-54-5

Cat. No.: B3047741 Get Quote

(2S)-2-methyl-3-phenylpropanoic acid, a chiral carboxylic acid, represents a critical structural

motif in medicinal chemistry and organic synthesis. Its unique stereochemistry and functional

handles make it a valuable intermediate for the synthesis of complex, biologically active

molecules. The precise spatial arrangement of the methyl and benzyl groups relative to the

carboxylic acid function is paramount for achieving specific and potent interactions with

biological targets, such as enzymes and receptors. This guide provides a comprehensive

technical overview of its properties, synthesis, applications, and handling for researchers,

scientists, and drug development professionals. Understanding the nuances of this molecule is

essential for leveraging its full potential in the creation of next-generation therapeutics.

Section 1: Physicochemical and Spectroscopic
Profile
The fundamental properties of a molecule dictate its behavior in both chemical reactions and

biological systems. A thorough characterization is the cornerstone of its effective application.

Chemical Identity and Properties
(2S)-2-methyl-3-phenylpropanoic acid is a solid at room temperature, with its key identifiers

and properties summarized below for quick reference.
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Property Value Source(s)

CAS Number 14367-54-5 [1][2]

Molecular Formula C₁₀H₁₂O₂ [1][2]

Molecular Weight 164.20 g/mol [1][3]

IUPAC Name
(2S)-2-methyl-3-

phenylpropanoic acid
[1][2]

Synonyms

(S)-2-Benzylpropanoic acid,

DEAMINO-METHYL-

PHENYLALANINE

[1]

Appearance Solid

Purity Typically ≥97% [2]

SMILES CC(=O)O [1]

InChIKey
MCIIDRLDHRQKPH-

QMMMGPOBSA-N
[1]

Spectroscopic Signature
Spectroscopic analysis is crucial for identity confirmation and purity assessment. While specific

spectra are proprietary to suppliers, the expected nuclear magnetic resonance (NMR) signature

can be predicted from the molecule's structure.

¹H NMR Spectroscopy: The proton NMR spectrum is a key tool for structural verification. For

(2S)-2-methyl-3-phenylpropanoic acid, one would expect to observe distinct signals

corresponding to the aromatic protons of the phenyl ring (typically in the δ 7.1-7.3 ppm

range), a multiplet for the chiral methine proton adjacent to the carbonyl group, signals for

the diastereotopic methylene protons of the benzyl group, a doublet for the methyl group,

and a broad singlet for the carboxylic acid proton.[4]

Mass Spectrometry: This technique confirms the molecular weight of the compound. Electron

ionization mass spectrometry would likely show a molecular ion peak (M+) at m/z 164,

corresponding to the molecular weight.
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Section 2: Synthesis and Stereochemical Control
The synthesis of enantiomerically pure (2S)-2-methyl-3-phenylpropanoic acid is a non-trivial

challenge that requires precise control over stereochemistry. Asymmetric synthesis

methodologies are employed to ensure the desired (S)-configuration is obtained with high

enantiomeric excess. One of the most reliable methods involves the use of chiral auxiliaries,

such as the Evans oxazolidinone auxiliary.

Conceptual Workflow for Enantioselective Synthesis
The following diagram outlines a logical workflow for the asymmetric synthesis of the target

molecule, a strategy widely respected in the field for its robustness and high stereoselectivity.

[5] The causality behind this choice is the predictable facial selectivity imposed by the chiral

auxiliary, which directs the incoming electrophile (in this case, a methyl group source) to one

face of the enolate, thereby establishing the desired stereocenter.
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Step 1: Acylation of Chiral Auxiliary

Step 2: Stereoselective Alkylation

Step 3: Cleavage of Auxiliary

3-Phenylpropanoic Acid + Chiral Auxiliary (e.g., Evans Auxiliary)

N-Acylated Chiral Auxiliary

Coupling Agent (e.g., Piv-Cl)

Formation of Sodium Enolate

Base (e.g., NaHMDS)

Asymmetric Methylation

Methyl Iodide (MeI)

Hydrolytic Cleavage

LiOH / H₂O₂

(2S)-2-methyl-3-phenylpropanoic acid

Click to download full resolution via product page

Caption: Asymmetric synthesis via an Evans auxiliary.
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Detailed Experimental Protocol (Exemplary)
This protocol is a self-validating system; successful execution of each step can be monitored

by techniques like Thin Layer Chromatography (TLC) and confirmed by NMR spectroscopy

before proceeding.

Acylation:

Dissolve the chiral auxiliary (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) in an

anhydrous aprotic solvent like tetrahydrofuran (THF) under an inert atmosphere (N₂ or Ar).

Cool the solution to -78 °C.

Add a strong base (e.g., n-butyllithium) dropwise to deprotonate the auxiliary.

In a separate flask, convert 3-phenylpropanoic acid to its acid chloride using oxalyl

chloride or thionyl chloride.

Slowly add the freshly prepared 3-phenylpropanoyl chloride to the lithiated auxiliary

solution at -78 °C.

Allow the reaction to warm to room temperature and stir until completion, monitoring by

TLC.

Work up the reaction with an aqueous quench and extract the acylated auxiliary. Purify by

column chromatography.

Asymmetric Methylation:

Dissolve the purified N-acylated auxiliary in anhydrous THF and cool to -78 °C.

Add a base such as sodium bis(trimethylsilyl)amide (NaHMDS) to form the corresponding

sodium enolate. The stereochemistry of the enolate is directed by the auxiliary.

Add methyl iodide (MeI) and allow the reaction to proceed at low temperature, gradually

warming to ensure completion.
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Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl) and

perform an extractive workup. Purify the methylated product.

Auxiliary Cleavage:

Dissolve the methylated product in a mixture of THF and water.

Cool to 0 °C and add an aqueous solution of lithium hydroxide (LiOH) and hydrogen

peroxide (H₂O₂).

Stir the reaction until the starting material is consumed. This step cleaves the ester

linkage, liberating the desired carboxylic acid and the recoverable chiral auxiliary.

Acidify the aqueous layer to protonate the carboxylate and extract the final product,

(2S)-2-methyl-3-phenylpropanoic acid.

Verify purity and enantiomeric excess using chiral HPLC.

Section 3: Applications in Medicinal Chemistry and
Drug Development
(2S)-2-methyl-3-phenylpropanoic acid is not merely a laboratory chemical; it is a validated

precursor for pharmacologically active agents. Its structural framework is found in molecules

designed to treat a range of conditions. Related derivatives, for instance, are crucial for the

synthesis of modern non-sedating antihistamines.[6][7] The presence of the chiral center is

often essential for achieving high affinity and selectivity for the target receptor, thereby

maximizing therapeutic effect while minimizing off-target side effects.

The diagram below illustrates how this chiral acid can be conceptually integrated into a larger,

more complex drug-like molecule through standard synthetic transformations.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b3047741?utm_src=pdf-body
https://www.benchchem.com/product/b3047741?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-2-methyl-2-phenylpropionic-acid-in-organic-synthesis-and-drug-discovery-df
https://patents.google.com/patent/US8633223B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Functionalization Pathway

(2S)-2-methyl-3-
phenylpropanoic acid

Activated Acid
(e.g., Acid Chloride, Active Ester)

SOCl₂ or
EDC/HOBt Amide Bond Formation

+ Amine Component
(R-NH₂) Complex Drug Molecule

(e.g., Protease Inhibitor, Receptor Antagonist)

Click to download full resolution via product page

Caption: Integration into a complex drug scaffold.

Section 4: Safety, Handling, and Storage
Ensuring laboratory safety is paramount when working with any chemical reagent. (2S)-2-
methyl-3-phenylpropanoic acid possesses specific hazards that require appropriate

precautions.

Hazard Identification and GHS Classification
The compound is classified with the following hazards according to the Globally Harmonized

System (GHS).[1][8]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

H302: Harmful if swallowed.

Signal Word: Warning

Pictogram: GHS07 (Exclamation Mark)
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Safe Handling and Personal Protective Equipment (PPE)
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[9][10] Ensure eyewash stations and safety showers are readily accessible.[9]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[9]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Inspect

gloves before use.[11]

Respiratory Protection: If dust is generated, use a NIOSH-approved P95 or P1 particle

respirator.[11]

Hygiene Practices: Wash hands thoroughly after handling.[9] Do not eat, drink, or smoke in

the laboratory.[10]

Storage and Disposal
Storage: Store in a tightly closed container in a dry, well-ventilated place.[3][9]

Recommended storage is often in a refrigerator.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[9]

Emergency Procedures Workflow
The following workflow provides a clear, logical sequence for responding to an accidental spill.
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Spill Detected

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill with Absorbent Material
(Avoid generating dust)

Carefully Sweep or Vacuum Up Solid
Place in a Labeled, Sealable Container

Decontaminate Spill Area
Wash with Soap and Water

Dispose of Waste
as Hazardous Material

Click to download full resolution via product page

Caption: Laboratory spill response workflow.

References
PubChem. . National Center for Biotechnology Information.

Sigma-Aldrich. .

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b3047741?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Advanced ChemBlocks. .

ChemicalBook. .

BLDpharm. .

Fisher Scientific. .

Sigma-Aldrich. .

Sigma-Aldrich. .

CymitQuimica. .

Daken Chemical. .

Mol-Instincts. .

Ambeed.com. .

MySkinRecipes. .

Organic Syntheses. .

Capot Chemical. .

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.bldpharm.com/products/14367-54-5.html
http://atb.uq.edu.au/molecule.py?molid=69340
http://atb.uq.edu.au/molecule.py?molid=69340
http://orgsyn.org/demo.aspx?prep=V85P0295
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-2-methyl-2-phenylpropionic-acid-in-organic-synthesis-and-drug-discovery-df
https://patents.google.com/patent/US8633223B2/en
https://patents.google.com/patent/US8633223B2/en
https://www.ambeed.com/products/14367-54-5.html
https://www.ambeed.com/products/14367-54-5.html
https://www.fishersci.com/store/msds?partNumber=AAL0070906&productDescription=%28%2B%2F-%29-2-PHENLPROPIONIC+A+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR952994.pdf
https://www.capotchem.com/doc/msds_826-55-1.do
https://www.benchchem.com/product/b3047741#2s-2-methyl-3-phenylpropanoic-acid-cas-14367-54-5-properties
https://www.benchchem.com/product/b3047741#2s-2-methyl-3-phenylpropanoic-acid-cas-14367-54-5-properties
https://www.benchchem.com/product/b3047741#2s-2-methyl-3-phenylpropanoic-acid-cas-14367-54-5-properties
https://www.benchchem.com/product/b3047741#2s-2-methyl-3-phenylpropanoic-acid-cas-14367-54-5-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3047741?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

